Cas no 1227581-71-6 (2-Amino-4-fluoro-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine
• CAS No: 1227581-71-6
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• MDL: MFCD16606171
• CID: 4675126
• Update Time: 2025-06-09

2-Amino-4-fluoro-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-fluoro-3-(trifluoromethyl)pyridine
• FCH1164012
• 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine

• MDL： MFCD16606171
• Inchi： 1S/C6H4F4N2/c7-3-1-2-12-5(11)4(3)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： OHILRVODQFXBQA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CN=C1N)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Topological Polar Surface Area: 38.9

Additional information on 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine

Introduction to 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine (CAS No: 1227581-71-6)

2-Amino-4-fluoro-3-(trifluoromethyl)pyridine is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. With the CAS number 1227581-71-6, this compound represents a fascinating molecular scaffold that combines nitrogen, fluorine, and methyl groups in a pyridine core. The unique electronic and steric properties of this molecule make it a valuable building block for the synthesis of various biologically active agents.

The presence of multiple fluorine atoms in the structure imparts high lipophilicity and metabolic stability, which are crucial factors in drug design. Specifically, the trifluoromethyl group enhances the binding affinity of the molecule to its target receptors, while the fluoro substituent at the 4-position of the pyridine ring influences its pharmacokinetic profile. These features have made 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine a popular intermediate in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on fluorinated pyridines due to their potential applications in medicinal chemistry. Studies have demonstrated that these compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. For instance, derivatives of 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine have shown promising results in preclinical trials as inhibitors of kinases and other enzymes involved in cancer progression.

The synthesis of 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to achieve high yields and purity. The introduction of fluorine atoms into the pyridine ring often necessitates specialized techniques to ensure regioselectivity and minimize unwanted side products.

The pharmacological properties of 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine have been extensively studied in academic and industrial settings. Researchers have explored its interactions with various biological targets, including G protein-coupled receptors (GPCRs) and nuclear hormone receptors (NRs). The structural modifications introduced at different positions of the pyridine ring have allowed for fine-tuning of its pharmacological activity. For example, replacing the amino group with other functional groups has led to compounds with enhanced binding affinity and selectivity.

The agrochemical industry has also benefited from the use of fluorinated pyridines. Compounds derived from 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine have been developed as potent pesticides and herbicides due to their ability to inhibit key enzymes involved in plant growth regulation. These agrochemicals offer improved efficacy and environmental safety compared to traditional chemical formulations.

In conclusion, 2-Amino-4-fluoro-3-(trifluoromethyl)pyridine (CAS No: 1227581-71-6) is a versatile compound with significant potential in pharmaceutical and agrochemical applications. Its unique structural features and biological activities make it an attractive scaffold for drug discovery. As research continues to uncover new synthetic methods and pharmacological insights, this compound is expected to play an increasingly important role in the development of next-generation therapeutics.